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Compound of Interest

Compound Name: hCAII-IN-2

Cat. No.: B12408559 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of hCAII-IN-2, a potent cytosolic human carbonic anhydrase

(hCA) inhibitor. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe laboratory practices and build confidence in chemical

handling.

Disclaimer: A specific Safety Data Sheet (SDS) for hCAII-IN-2 is not publicly available. The

following guidance is based on the safety profiles of similar carbonic anhydrase inhibitors and

general laboratory safety principles. It is crucial to handle this compound with care and to

supplement this guide with your institution's specific safety protocols.

I. Hazard Identification and Precautionary Measures
While detailed toxicological properties of hCAII-IN-2 have not been thoroughly investigated,

compounds of a similar nature may cause eye irritation.[1][2] Therefore, it is prudent to handle

hCAII-IN-2 as a potentially hazardous substance.

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Potential Health Effects: May cause skin and serious eye irritation. Harmful if swallowed or

inhaled.[1][2]

Precautionary Statements:
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P264: Wash hands and any exposed skin thoroughly after handling.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

II. Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment should be worn at all

times when handling hCAII-IN-2:

PPE Category Specification Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes and

airborne particles.[2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile). Lab coat.

Prevents skin contact with the

compound.[2][3]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for operations that could

generate dust or aerosols.

Minimizes inhalation of the

compound.[4][5]

III. Step-by-Step Handling and Operational Plan
A. Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid compound or preparing solutions.[1]

B. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.
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C. Preparation of Solutions:

Don appropriate PPE before handling the compound.

Carefully weigh the required amount of hCAII-IN-2 solid on a tared weigh boat within a

chemical fume hood to avoid generating dust.

Add the solid to the desired solvent in a suitable container.

Cap the container and mix by vortexing or sonicating until the solid is fully dissolved.

D. Experimental Use:

Handle all solutions containing hCAII-IN-2 with the same precautions as the solid material.

Avoid direct contact with skin and eyes.

After use, decontaminate all surfaces and equipment that have come into contact with the

compound.

IV. Emergency Procedures
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Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.[1]

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. Get

medical attention if symptoms occur.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[1]

Spills

For small spills, absorb with an inert material

and place in a suitable container for disposal.

For large spills, prevent further leakage and

contact your institution's environmental health

and safety department.[4]

V. Disposal Plan
All waste containing hCAII-IN-2 must be treated as chemical waste and disposed of in

accordance with local, state, and federal regulations.

Waste Collection: Collect all solid and liquid waste containing hCAII-IN-2 in clearly labeled,

sealed containers.

Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical

name.

Disposal: Contact your institution's environmental health and safety office to arrange for

pickup and disposal by a licensed chemical waste management company.[6] Do not dispose

of down the drain or in regular trash.
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VI. Quantitative Data
The following table summarizes the known quantitative data for hCAII-IN-2.

Property Value Source

Ki for hCA I 261.4 nM [7]

Ki for hCA II 3.8 nM [7]

Ki for hCA IX 19.6 nM [7]

Ki for hCA XII 45.2 nM [7]

VII. Experimental Workflow
The following diagram illustrates the standard workflow for handling hCAII-IN-2 in a research

laboratory setting.
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Caption: Workflow for handling hCAII-IN-2 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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